Cas no 62904-64-7 (1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)-)
62904-64-7 structure
Product Name:1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)-
CAS No:62904-64-7
MF:C14H21NO2
MW:235.32204413414
CID:1641774
Update Time:2024-09-12
1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)-
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- Inchi: 1S/C14H21NO2/c16-10-13(11-17)14(15-8-4-5-9-15)12-6-2-1-3-7-12/h1-3,6-7,13-14,16-17H,4-5,8-11H2
- InChI Key: IVCSPMQFLAKKTF-UHFFFAOYSA-N
- SMILES: C(O)C(C(C1=CC=CC=C1)N1CCCC1)CO
Computed Properties
- Exact Mass: 235.15733
Experimental Properties
- Density: 1.155±0.06 g/cm3(Predicted)
- Boiling Point: 401.0±45.0 °C(Predicted)
- PSA: 43.7
- pka: 14.28±0.10(Predicted)
1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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